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Compound of Interest

Compound Name: Stavudine-d4

Cat. No.: B15142251 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Stavudine, a nucleoside analog of thymidine, is an antiretroviral medication used

in the treatment of HIV-1 infection.[1][2] Its deuterated form, Stavudine-d4, serves as a critical

internal standard for pharmacokinetic studies and other quantitative analyses, where it is used

to ensure the accuracy and precision of analytical methods such as liquid chromatography-

mass spectrometry (LC-MS/MS).[3] Accurate preparation of stock and working solutions is

paramount for reliable experimental outcomes. This document provides detailed protocols for

the preparation, storage, and handling of Stavudine-d4 solutions.

Quantitative Data Summary
The following tables summarize the key physical, chemical, and solubility properties of

Stavudine. These properties are considered directly applicable to Stavudine-d4 for the

purposes of solution preparation.

Table 1: Physical and Chemical Properties of Stavudine
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Property Value

Chemical Name 2',3'-didehydro-3'-deoxythymidine[4]

Synonyms d4T, BMY 27857[4]

Molecular Formula C₁₀H₁₂N₂O₄

Molecular Weight 224.2 g/mol [4]

Appearance White to off-white crystalline solid[5]

Storage Temperature -20°C[4]

| Stability | ≥ 4 years at -20°C[4] |

Table 2: Solubility of Stavudine in Common Solvents

Solvent Approximate Solubility

Water (at 23°C) ~83 mg/mL[5]

Dimethyl Sulfoxide (DMSO) ~30-49 mg/mL[4][6]

Dimethylformamide (DMF) ~30 mg/mL[4]

Ethanol ~10 mg/mL[4]

| Phosphate-Buffered Saline (PBS, pH 7.2) | ~10 mg/mL[4] |

Table 3: Recommended Storage Conditions for Stavudine-d4 Solutions

Solution Type Solvent
Storage
Temperature

Recommended
Duration

Stock Solution DMSO -80°C Up to 1 year[7]

Stock Solution DMSO -20°C Up to 6 months[7]

| Aqueous Working Solution | Water, PBS | 2-8°C | Use immediately; do not store for more than

one day[4] |
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Experimental Protocols
Protocol 1: Preparation of a High-Concentration Stock Solution (e.g., 10 mg/mL in DMSO)

This protocol describes the preparation of a concentrated stock solution in an organic solvent

for long-term storage.

Materials:

Stavudine-d4 (crystalline solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or amber glass vials

Vortex mixer

Calibrated micropipettes

Procedure:

Equilibration: Allow the vial of Stavudine-d4 solid to equilibrate to room temperature for at

least 15-20 minutes before opening to prevent condensation.

Weighing: Accurately weigh the desired amount of Stavudine-d4 powder using a calibrated

analytical balance in a chemical fume hood. For example, weigh 10 mg of the solid.

Dissolution: Transfer the weighed powder to a sterile vial. Using a calibrated pipette, add the

calculated volume of DMSO to achieve the target concentration. For 10 mg of powder to

make a 10 mg/mL solution, add 1 mL of DMSO.

Mixing: Cap the vial securely and vortex thoroughly for 1-2 minutes until the solid is

completely dissolved. A brief sonication in a water bath can aid dissolution if needed.[7]

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, dispense the stock solution

into smaller, single-use aliquots in sterile microcentrifuge tubes.[7] Store the aliquots at
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-20°C for short-term storage (up to 6 months) or -80°C for long-term storage (up to 1 year).

[7]

Protocol 2: Preparation of an Aqueous Working Solution (e.g., 10 µg/mL in Water)

This protocol is for diluting the concentrated organic stock solution into an aqueous buffer for

immediate use in experiments.

Materials:

Stavudine-d4 stock solution (from Protocol 1)

Nuclease-free water or appropriate aqueous buffer (e.g., PBS)

Sterile conical tubes or vials

Vortex mixer

Calibrated micropipettes

Procedure:

Thawing: Retrieve one aliquot of the frozen Stavudine-d4 stock solution from the freezer.

Thaw it completely at room temperature.

Calculation of Dilution: Calculate the volume of stock solution required to achieve the desired

final concentration. For example, to prepare 1 mL of a 10 µg/mL working solution from a 10

mg/mL stock solution, a 1:1000 dilution is needed.

Volume of stock = (Final Concentration × Final Volume) / Stock Concentration

Volume of stock = (10 µg/mL × 1 mL) / 10,000 µg/mL = 0.001 mL or 1 µL

Dilution: Add the appropriate volume of the aqueous solvent (e.g., 999 µL of water) to a

sterile tube. Add the calculated volume of the stock solution (e.g., 1 µL) to the solvent.

Mixing: Cap the tube and vortex gently to ensure the solution is homogeneous.
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Usage: Use the freshly prepared aqueous working solution immediately for experiments.

Aqueous solutions are not recommended for long-term storage; any unused portion should

be discarded after one day.[4]

Visualized Workflow and Mechanism of Action
Diagram 1: Stavudine-d4 Solution Preparation Workflow

Start: Stavudine-d4 Solid

1. Weigh Compound

2. Dissolve in DMSO

High-Concentration Stock Solution
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3. Aliquot for Storage 4. Dilute with Aqueous Buffer
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(for immediate use)

Click to download full resolution via product page

A flowchart illustrating the standard procedure for preparing Stavudine-d4 stock and working

solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15142251#preparation-of-stavudine-d4-stock-and-
working-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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